2-[4-(4-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine

• IUPAC Name: (4-chlorophenyl)-[4-(4-methyl-6-pyrrolidin-1-ylpyrimidin-2-yl)piperazin-1-yl]methanone
• InChI: InChI=1S/C20H24ClN5O/c1-15-14-18(24-8-2-3-9-24)23-20(22-15)26-12-10-25(11-13-26)19(27)16-4-6-17(21)7-5-16/h4-7,14H,2-3,8-13H2,1H3
• InChI Key: ZTWGMLLCHMCLRI-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)N2CCN(CC2)C(=O)C3=CC=C(C=C3)Cl)N4CCCC4
• Molecular Formula: C20H24ClN5O
• DSSTOX Substance ID: DTXSID101126585
• Molecular Weight: 385.9 g/mol
• CAS RN: 946384-46-9

Description

The compound “2-[4-(4-chlorobenzoyl)piperazin-1-yl]-4-methyl-6-(pyrrolidin-1-yl)pyrimidine” is a complex organic molecule that contains several functional groups. It has a pyrimidine ring, which is a six-membered ring with two nitrogen atoms. Attached to this ring are a piperazine ring, which is a six-membered ring containing two nitrogen atoms, and a pyrrolidine ring, which is a five-membered ring containing one nitrogen atom. The compound also contains a chlorobenzoyl group, which consists of a benzene ring attached to a carbonyl group (C=O), with a chlorine atom attached to the benzene ring.

Synthesis Analysis

The synthesis of such a compound would likely involve several steps, each introducing a different part of the molecule. The exact method would depend on the specific reactions used and the order in which the groups are added. Unfortunately, without more specific information, it’s difficult to provide a detailed synthesis analysis.

Molecular Structure Analysis

The molecular structure of this compound would be quite complex due to the presence of several different functional groups and rings. The exact structure would depend on the specific arrangement of these groups and the stereochemistry of the molecule.

Chemical Reactions Analysis

The compound could potentially undergo a variety of chemical reactions, depending on the conditions and reagents used. The pyrimidine ring, for example, could undergo reactions at the carbon atoms adjacent to the nitrogen atoms. The piperazine and pyrrolidine rings could also potentially undergo reactions at the nitrogen atoms.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound would depend on its exact structure. Factors that could influence its properties include its size, shape, charge distribution, and the specific functional groups it contains.

Scientific Research Applications

Anti-Tubercular Activity

Background: Tuberculosis (TB) remains a global health concern, necessitating the discovery of novel anti-TB agents. Pyrazinamide (PZA) is a front-line drug used in TB therapy.

Research Findings: Researchers synthesized a series of novel substituted-N-(6-(4-(pyrazine-2-carbonyl)piperazine/homopiperazine-1-yl)pyridin-3-yl)benzamide derivatives. These compounds were evaluated for their anti-tubercular activity against Mycobacterium tuberculosis H37Ra. Notably, several compounds exhibited significant activity:

Implications: .

p21-Activated Kinase 4 (PAK4) Inhibition

Background: PAK4 plays a crucial role in cell signaling pathways and is associated with cancer progression.

Research Findings: A series of novel 2,4-diaminoquinazoline derivatives were designed and synthesized. These compounds were evaluated as PAK4 inhibitors. .

Implications: Given PAK4’s relevance in cancer, these derivatives may hold promise as potential anticancer agents.

Chemical Synthesis and Material Science

Background: The compound’s unique structure suggests potential applications in material science.

Research Findings: While specific studies are scarce, researchers have explored the synthesis of related compounds. .

Implications: Further investigations could uncover applications in materials, such as sensors, polymers, or catalysts.

Boronic Acid Chemistry

Background: The presence of boronic acid functionality opens up possibilities in organic synthesis.

Research Findings:

2-[4-(N-Boc)piperazin-1-yl]pyrimidine-5-boronic acid pinacol ester: (a related compound) has been synthesized. .

Implications: Researchers could explore its utility in constructing complex organic molecules.

Mechanism of Action

Without more information, it’s difficult to predict the exact mechanism of action of this compound. Its biological activity would likely depend on how it interacts with specific proteins or other molecules in the body.

Safety and Hazards

The safety and hazards associated with this compound would depend on its specific properties. As with any chemical, handling it would require appropriate safety precautions to prevent exposure and potential harm.

Future Directions

Future research on this compound could involve further studying its synthesis, properties, and potential applications. This could include investigating its biological activity and potential uses in medicine or other fields.